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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of butachlor application timing for

optimal weed control, primarily focusing on its use in rice cultivation. The information is based

on a synthesis of peer-reviewed research and agricultural extension publications. Detailed

experimental protocols are provided to facilitate further research and development.

Introduction to Butachlor
Butachlor is a selective, pre-emergence herbicide belonging to the chloroacetanilide class.[1]

It is widely used for the control of annual grasses and certain broadleaf weeds in various crops,

most notably rice.[2][3] Its primary mode of action is the inhibition of very-long-chain fatty acid

synthesis, which disrupts cell division and growth in germinating weeds.[1][2] Butachlor is
absorbed by the emerging shoots and roots of weeds, leading to their death shortly after

germination.

Optimal Application Timing
The timing of butachlor application is critical to its efficacy. Being a pre-emergence herbicide, it

is most effective when applied before weed seeds germinate.

Transplanted Rice
In transplanted rice, butachlor should be applied after transplanting but before the emergence

of weeds. The most effective application window is generally between 3 to 5 days after
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transplanting (DAT). Applying butachlor within this timeframe ensures that the herbicide is

present in the soil to control weeds as they begin to germinate.

Direct-Seeded Rice
For direct-seeded rice, the optimal application time can be either before or shortly after

seeding, depending on the specific cultivation practice.

Wet-Seeded Rice: Application is recommended 3 days before seeding (DBS). Some studies

have shown that application at 2 to 4 DBS can improve crop safety and weed control

compared to post-seeding applications.

Upland Rice: Pre-emergence application should occur before weed germination, typically

within 7 days of planting.

Delayed application in both systems can lead to reduced efficacy as weeds may have already

emerged.

Application Methods
Butachlor is available in both emulsifiable concentrate (EC) and granular (G) formulations.

Spraying Method: The EC formulation is mixed with water and applied as a spray. Uniform

coverage of the soil surface is essential for effective weed control.

Granular Method: The granular formulation is broadcasted evenly over the field. This method

can be more convenient in certain situations.

Sand-Mix Application: For transplanted rice in standing water, mixing butachlor EC with

sand and broadcasting the mixture has been shown to be highly effective.

Data on Butachlor Efficacy
The following tables summarize quantitative data from various studies on the effect of

butachlor application timing on weed control and crop yield.

Table 1: Effect of Butachlor Application Timing on Weed Control and Rice Yield in Wet-Seeded

Rice
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Application
Timing

Weed
Control
Efficiency
(%)

Weed
Density
(plants/m²)

Weed
Biomass
(g/m²)

Rice Grain
Yield (t/ha)

Reference

3 Days

Before

Seeding

(DBS)

Better weed

control
Lower Lower Higher

6 Days After

Seeding

(DAS)

Poor weed

control
Higher Higher Lower

2-4 Days

Before

Seeding

(DBS)

Improved

weed control
Lower Not specified Higher

6-9 Days

After Seeding

(DAS)

Less effective

weed control
Higher Not specified Lower

Table 2: Efficacy of Butachlor in Combination with Other Herbicides in Transplanted Rice
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Herbicide
Treatment

Application
Timing

Weed
Control
Efficiency
(%) at 30
DAT

Weed
Control
Efficiency
(%) at 60
DAT

Grain Yield
(t/ha)

Reference

Penoxsulam

+ Butachlor

3 DAT (Pre-

emergence)
94.41 92.70 Not specified

Butachlor fb

Bispyribac-

sodium

3 DAT fb 21

DAT
Not specified Not specified 5.17

Butachlor 5 DAT Lower Lower Lower

Unweeded

Control
- 0 0 Lower

Table 3: Effect of Butachlor Application Rate on Weed Control and Rice Yield in Transplanted

Rice (6 Weeks After Application)

Butachlor
Dose (g a.i./ha)

Weed Control
Efficacy

Rice Grain
Yield (relative
to mechanical
weeding)

Phytotoxicity Reference

750 Lower Lower None observed

1000 Moderate Moderate None observed

1250 Effective

Similar to

mechanical

weeding

None observed

1500 Effective

Similar to

mechanical

weeding

None observed

1750 Effective Highest yield None observed
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Experimental Protocols
Protocol for Evaluating Butachlor Application Timing in
Transplanted Rice
Objective: To determine the optimal application timing of butachlor for weed control and its

effect on rice yield.

Materials:

Rice seedlings (variety appropriate for the region)

Butachlor herbicide (EC or G formulation)

Knapsack sprayer or granular applicator

Quadrat (e.g., 0.5m x 0.5m) for weed sampling

Drying oven

Weighing balance

Standard field plot equipment

Experimental Design:

Randomized Complete Block Design (RCBD) with 3-4 replications.

Plot size: e.g., 5m x 4m.

Treatments:

T1: Butachlor application at 3 DAT

T2: Butachlor application at 5 DAT

T3: Butachlor application at 7 DAT

T4: Hand weeding twice (e.g., 20 and 40 DAT) - Positive Control

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1668075?utm_src=pdf-body
https://www.benchchem.com/product/b1668075?utm_src=pdf-body
https://www.benchchem.com/product/b1668075?utm_src=pdf-body
https://www.benchchem.com/product/b1668075?utm_src=pdf-body
https://www.benchchem.com/product/b1668075?utm_src=pdf-body
https://www.benchchem.com/product/b1668075?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


T5: Unweeded check - Negative Control

Procedure:

Land Preparation: Prepare the field according to standard local practices for transplanted

rice, ensuring a well-puddled and leveled seedbed.

Transplanting: Transplant healthy rice seedlings at the recommended spacing.

Herbicide Application:

For spray application, mix the required amount of butachlor with water and apply

uniformly to the plots at the designated timings (3, 5, or 7 DAT) using a calibrated

knapsack sprayer.

For granular application, broadcast the granules evenly across the plots.

Maintain a thin film of water (2-5 cm) in the field for at least a week after application.

Data Collection:

Weed Density and Biomass: At 30 and 60 DAT, randomly place the quadrat in three

locations within each plot. Count the number of weeds (by species if possible) within the

quadrat to determine weed density. Harvest all weeds within the quadrat, dry them in an

oven at 70°C for 72 hours, and weigh to determine weed biomass.

Phytotoxicity: Visually assess crop injury at 7 and 14 days after each herbicide application

using a 0-10 scale (0 = no injury, 10 = complete crop death).

Crop Yield: Harvest the crop from a designated net plot area within each plot at maturity.

Thresh, clean, and dry the grains to 14% moisture content and record the grain yield.

Statistical Analysis: Analyze the data using Analysis of Variance (ANOVA) appropriate for an

RCBD. Use a suitable mean separation test (e.g., Duncan's Multiple Range Test) to compare

treatment means.
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Protocol for Evaluating Butachlor Application Timing in
Direct-Seeded Rice
Objective: To assess the efficacy of pre-sowing versus post-sowing application of butachlor in
direct-seeded rice.

Materials:

Pre-germinated rice seeds

Butachlor herbicide (EC formulation)

Other materials as listed in Protocol 5.1.

Experimental Design:

RCBD with 3-4 replications.

Plot size: e.g., 18-20 m².

Treatments:

T1: Butachlor application at 3 DBS

T2: Butachlor application at 6 DAS

T3: Hand weeding twice (e.g., 20 and 40 DAS) - Positive Control

T4: Unweeded check - Negative Control

Procedure:

Land Preparation: Prepare a well-puddled and leveled seedbed.

Herbicide Application (Pre-Sowing): For T1, apply butachlor to the plots 3 days before

seeding. Maintain a water depth of 3-5 cm during application. Drain the plots completely

before seeding.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1668075?utm_src=pdf-body
https://www.benchchem.com/product/b1668075?utm_src=pdf-body
https://www.benchchem.com/product/b1668075?utm_src=pdf-body
https://www.benchchem.com/product/b1668075?utm_src=pdf-body
https://www.benchchem.com/product/b1668075?utm_src=pdf-body
https://www.benchchem.com/product/b1668075?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Seeding: Broadcast pre-germinated rice seeds uniformly at the recommended rate (e.g., 100

kg/ha ).

Herbicide Application (Post-Sowing): For T2, apply butachlor 6 days after seeding.

Water Management: After seeding, manage water depth carefully to avoid submerging the

young rice seedlings.

Data Collection: Follow the data collection procedures outlined in Protocol 5.1 (Weed Density

and Biomass, Phytotoxicity, and Crop Yield).

Statistical Analysis: Analyze the data as described in Protocol 5.1.
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Caption: Experimental workflow for evaluating butachlor in transplanted rice.
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Caption: Simplified mode of action of butachlor.

Conclusion
Optimal timing of butachlor application is paramount for effective weed control in rice

cultivation. For transplanted rice, application at 3-5 DAT is recommended, while for direct-

seeded rice, pre-sowing application (around 3 DBS) generally yields better results than post-

sowing applications. Adherence to recommended dosages and application methods, combined

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1668075?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668075?utm_src=pdf-body
https://www.benchchem.com/product/b1668075?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


with good water management, will maximize the efficacy of butachlor and contribute to higher

crop yields. It is also important to consider butachlor as part of an integrated weed

management program to prevent the development of herbicide resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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